![molecular formula C10H7F3N2O B1585844 N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide CAS No. 97760-99-1](/img/structure/B1585844.png)
N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide
Overview
Description
“N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide” is a chemical compound with the CAS Number 97760-99-1 . It has a molecular weight of 228.17 . The compound is solid in physical form .
Synthesis Analysis
The synthesis of related compounds involves various chemical reactions. For instance, the synthesis of “N-[4-(Trifluoromethyl)phenyl]acetamide” involves the condensation of 3-trifluoromethylaniline and 4-nitrobenzaldehyde to form a dimer interface .Molecular Structure Analysis
The molecular formula of “N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide” is C10H7F3N2O . The InChI key is FHKLGEQKLMMVCZ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide” is a solid at 20 degrees Celsius . It has a molecular weight of 254.21 . The compound appears as a white to almost white powder or crystal . The melting point ranges from 141.0 to 145.0 degrees Celsius .Scientific Research Applications
Summary of the Application
The compound “N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide” (also known as S-23) has been characterized in male rats as an animal model of hormonal male contraception .
Methods of Application or Experimental Procedures
The pharmacologic effects of S-23 were studied in castrated and intact male rats. The ED50 of S-23 in the prostate and levator ani muscle was determined. In intact male rats, the effects of S-23 on LH levels, the size of the prostate, and the size of levator ani muscle were studied .
Results or Outcomes
S-23 showed high binding affinity and was identified as a full agonist in vitro. It suppressed LH levels by greater than 50% at doses greater than 0.1 mg/d, with corresponding decreases in the size of the prostate but increases in the size of levator ani muscle. S-23 increased bone mineral density and lean mass but reduced fat mass in a dose-dependent manner .
2. Organic Chemistry
Summary of the Application
The incorporation of fluorine atoms or fluorinated groups into appropriate positions in pharmaceuticals has been established as a challenging strategy in medicinal chemistry .
Methods of Application or Experimental Procedures
Functionalization of unsaturated bonds with simultaneous addition of trifluoromethyl group along with other substituents is currently one of the most attractive methods undergoing wide-ranging development .
Results or Outcomes
This method has led to the development of several fluorinated-containing pharmaceuticals .
3. Agrochemical and Pharmaceutical Industries
Summary of the Application
Trifluoromethylpyridine (TFMP) and its derivatives, including “N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide”, have found applications in the agrochemical and pharmaceutical industries .
Methods of Application or Experimental Procedures
The synthesis and applications of TFMP and its derivatives are used in the protection of crops from pests .
Results or Outcomes
More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
4. Laboratory Chemicals
Summary of the Application
“N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide” is used as a laboratory chemical .
Methods of Application or Experimental Procedures
This compound is used for research, analysis, and scientific education .
Results or Outcomes
The outcomes of this application are dependent on the specific experiments conducted .
5. Selective Androgen Receptor Modulator Activity
Summary of the Application
“N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-methylacrylamide” has been used to prepare and observe selective androgen receptor modulator activity .
Methods of Application or Experimental Procedures
This compound is used in the preparation of selective androgen receptor modulators .
Results or Outcomes
The outcomes of this application are dependent on the specific experiments conducted .
6. Laboratory Chemicals
Summary of the Application
“N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide” is used as a laboratory chemical .
Methods of Application or Experimental Procedures
This compound is used for research, analysis, and scientific education .
Results or Outcomes
The outcomes of this application are dependent on the specific experiments conducted .
Safety And Hazards
properties
IUPAC Name |
N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3N2O/c1-6(16)15-8-3-2-7(5-14)9(4-8)10(11,12)13/h2-4H,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHKLGEQKLMMVCZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1)C#N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20371567 |
Source
|
| Record name | N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20371567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide | |
CAS RN |
97760-99-1 |
Source
|
| Record name | N-[4-Cyano-3-(trifluoromethyl)phenyl]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=97760-99-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20371567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4'-Cyano-3'-(trifluoromethyl)acetanilide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one](/img/structure/B1585777.png)
